2,6-Di-O-palmitoyl-L-ascorbic Acid

• Molecular Formula: C38H68O8
• Molecular Weight: 652.9 g/mol
• InChI: InChI=1S/C38H68O8/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-33(40)44-31-32(39)36-35(42)37(38(43)46-36)45-34(41)30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h32,36,39,42H,3-31H2,1-2H3
• InChIKey: TUYRNAGGIJZRNM-UHFFFAOYSA-N

2,6‑Di‑O‑palmitoyl‑L‑ascorbic Acid Overview

2,6‑Di‑O‑palmitoyl‑L‑ascorbic Acid (CAS 4218‑81‑9), also known as L‑ascorbyl 2,6‑dipalmitate or ascorbyl dipalmitate (ADP), is a fully esterified lipophilic derivative of L‑ascorbic acid in which both the C‑2 and C‑6 hydroxyl groups are conjugated with palmitic acid [1].With a molecular weight of 652.9 g·mol⁻¹ and a computed logP of approximately 10.7–14.1, the compound exhibits the highest lipid solubility among the common ascorbyl fatty‑acid esters and is markedly more hydrophobic than the corresponding mono‑palmitate (6‑O‑palmitoyl‑L‑ascorbic acid, MW 414.5, logP~6.5) [2].Commercial availability typically exceeds 97% purity by neutralization titration, with a melting‑point range of 112–116°C [3]

• [1] ChEBI. ascorbyl dipalmitate (CHEBI:85080). Accessed 2025. https://www.ebi.ac.uk/chebi/searchId.do?chebiId=CHEBI:85080. View Source
• [2] PubChem. Ascorbyl Dipalmitate; Computed Properties: XLogP3 14.1. Accessed 2025. https://pubchem.ncbi.nlm.nih.gov/compound/Ascorbyl-Dipalmitate. View Source
• [3] TCI America. 2,6‑Di‑O‑palmitoyl‑L‑ascorbic Acid; Product Specification. Purity min. 97.0%, m.p. 112.0–116.0°C. Accessed 2025. https://stg.tcichemicals.com/US/en/p/D4084. View Source

2,6‑Di‑O‑palmitoyl‑L‑ascorbic Acid vs. Mono-Ester Analogs

Despite a shared L‑ascorbic acid core, ascorbyl esters differ profoundly in hydrophobicity, enzymatic lability, and supramolecular self‑assembly behavior.The diester 2,6‑Di‑O‑palmitoyl‑L‑ascorbic acid carries two palmitoyl chains that block both the C‑2 and C‑6 hydroxyls, rendering it substantially more resistant to lipase‑catalyzed hydrolysis than the commonly used monoester ascorbyl 6‑palmitate while simultaneously altering its interfacial packing parameter in a way that enables unique nanoparticle morphologies not accessible to the mono‑palmitate [1] [2].These structural differences translate into quantifiable performance gaps in enzymatic stability, nanoemulsion‑forming ability, and concentration‑dependent biological effects that render simple one‑to‑one substitution unreliable for formulation development or mechanistic studies

• [1] Abe H, Tsuru M, Kimura S. Enzymatic Hydrolysis of Fatty Acid Esters of L‑Ascorbic Acid. Eiyogaku Zasshi (Jpn J Nutr). 1973;31(5):183‑189. https://doi.org/10.5264/eiyogakuzashi.31.183. View Source
• [2] Plaza‑Oliver M, Beloqui A, Santander‑Ortega MJ, Castro‑Vázquez L, Rodríguez‑Robledo V, Arroyo‑Jiménez MM, Préat V, Lozano MV. The role of the intestinal‑protein corona on the mucodiffusion behaviour of new nanoemulsions stabilised by ascorbyl derivatives. Colloids Surf B Biointerfaces. 2020;186:110740. https://doi.org/10.1016/j.colsurfb.2019.110740. View Source

Comparative Evidence: 2,6‑Di‑O‑palmitoyl‑L‑ascorbic Acid vs. Analogs

Enzymatic Hydrolysis Resistance

In a head‑to‑head enzymatic degradation assay using Candida cylindracea lipase, the diester 2,6‑Di‑O‑palmitoyl‑L‑ascorbic acid (AsA‑Pal2) demonstrated markedly greater resistance to hydrolytic cleavage than the corresponding monoester 6‑O‑palmitoyl‑L‑ascorbic acid (AsA‑Pal1).Under identical conditions with sodium taurocholate as surfactant and 150 units of lipase activity, AsA‑Pal1 was 98.0% degraded whereas AsA‑Pal2 was only 45.1% degraded [1].When lecithin was used as surfactant, AsA‑Pal1 reached 99.0% degradation while AsA‑Pal2 reached 82.0% [1].

Evidence Dimension	Percent enzymatic hydrolysis by Candida cylindracea lipase
Target Compound Data	45.1% (taurocholate system); 82.0% (lecithin system)
Comparator Or Baseline	6‑O‑Palmitoyl‑L‑ascorbic acid (AsA‑Pal1): 98.0% (taurocholate); 99.0% (lecithin)
Quantified Difference	2.2‑fold lower degradation in taurocholate system; 1.2‑fold lower in lecithin system
Conditions	Candida cylindracea lipase, 150 units; taurocholate or lecithin as surfactant; in vitro

Why This Matters

Higher resistance to enzymatic ester bond cleavage predicts prolonged molecular integrity in formulations exposed to lipase‑rich environments, including topical skin products and oral lipid‑based delivery systems, directly influencing shelf‑life and biological availability.

• [1] Abe H, Tsuru M, Kimura S. Enzymatic Hydrolysis of Fatty Acid Esters of L‑Ascorbic Acid. Eiyogakuzashi (Jpn J Nutr). 1973;31(5):183‑189. https://doi.org/10.5264/eiyogakuzashi.31.183. View Source

Differential Cytotoxicity Profile

A direct comparative study evaluated the in vitro growth inhibitory concentration (IC₅₀) of L‑ascorbic acid and three acylated derivatives against cultured Ehrlich ascites tumor cells.The most potent analog was 6‑O‑palmitoyl‑L‑ascorbic acid (6P) with an IC₅₀ of 12 µM (accompanied by a 283% increased life‑span in treated mice), followed by 6‑O‑stearoyl (6S) at 61 µM, unmodified ascorbic acid at 430 µM, and lastly 2,6‑Di‑O‑palmitoyl‑L‑ascorbic acid (DP) at >200 µM (in vivo increased life‑span only 89%) [1].Thus, the diester was >16‑fold less acutely cytotoxic than 6‑O‑palmitoyl ascorbate in this tumor model.

Evidence Dimension	IC₅₀ for Ehrlich ascites tumor cell growth inhibition in vitro
Target Compound Data	IC₅₀ >200 µM; increased life‑span of treated mice 89%
Comparator Or Baseline	6‑O‑Palmitoyl‑L‑ascorbic acid (6P): IC₅₀ = 12 µM; increased life‑span 283%
Quantified Difference	IC₅₀ >16.7‑fold higher (i.e., lower cytotoxicity) for the diester; 3.2‑fold lower in vivo survival benefit
Conditions	Cultured Ehrlich ascites tumor cells, 24 h exposure; in vivo survival in mice

Why This Matters

The substantially reduced acute cytotoxicity of the diester makes it a more suitable candidate for non‑cytotoxic antioxidant applications (cosmetics, food preservation, chronic‑use formulations) where the monoester's potent antiproliferative activity is an undesired liability, while conversely the monoester may be preferable for cytotoxic anticancer strategies.

• [1] Miwa N, Yamazaki H. Potentiated Susceptibility of Ascites Tumor to Acyl Derivatives of Ascorbate Caused by Balanced Hydrophobicity in the Molecule. Exp Cell Biol. 1986;54(5‑6):245‑249. https://doi.org/10.1159/000163363. View Source

Exclusive Nanoemulsion-Forming Capability

In a systematic comparison of ascorbyl‑palmitate derivatives as surfactants for two‑component α‑tocopherol nanoemulsions, only ascorbyl‑2,6‑dipalmitate (ADP) successfully yielded stable nanoemulsions with hydrodynamic diameters around 170 nm and negative zeta potential, whereas ascorbyl‑2‑palmitate (AMP) under identical formulation conditions failed to produce equivalent nanostructures [1].The ADP‑stabilised nanoemulsions additionally maintained physical stability after storage, under light stress, and in simulated intestinal fluids [1].

Evidence Dimension	Nanoemulsion formation and hydrodynamic diameter
Target Compound Data	ADP: formed nanoemulsions, ~170 nm, negative surface charge
Comparator Or Baseline	Ascorbyl‑2‑palmitate (AMP): did not form equivalent nanoemulsions under the same protocol
Quantified Difference	Qualitative: ADP formed stable 170 nm nanoemulsions; AMP did not (no diameter reported because no stable nanoemulsion was obtained)
Conditions	Solvent displacement method; α‑tocopherol oil phase; acetone/water system; magnetic stirring followed by rotary evaporation

Why This Matters

The exclusive ability of the diester to stabilize oil‑in‑water nanoemulsions—attributed to its stronger hydrophobic anchor from dual palmitoyl chains—creates a binary selection criterion for formulation scientists: if a nanoemulsion delivery platform is required, the diester is the only viable choice among ascorbyl‑palmitate derivatives, directly impacting procurement decisions for oral or parenteral drug delivery development.

• [1] Plaza‑Oliver M, Beloqui A, Santander‑Ortega MJ, Castro‑Vázquez L, Rodríguez‑Robledo V, Arroyo‑Jiménez MM, Préat V, Lozano MV. The role of the intestinal‑protein corona on the mucodiffusion behaviour of new nanoemulsions stabilised by ascorbyl derivatives. Colloids Surf B Biointerfaces. 2020;186:110740. https://doi.org/10.1016/j.colsurfb.2019.110740. View Source

Endothelial Protection Against Lipid Peroxide

In cultured human umbilical vein endothelial cells (HUVECs) pre‑incubated for 24 h before linoleic acid hydroperoxide (LOOH) challenge, unmodified L‑ascorbic acid failed to protect cells from oxidative damage.In contrast, the lipophilic derivatives including 6‑O‑palmitoyl, 6‑O‑stearoyl, and 2,6‑O‑dipalmitoyl esters all exhibited an apparent protective effect against LOOH toxicity [1].The mechanistic basis was that only lipophilic antioxidants—capable of incorporating into cellular membranes—could protect against membrane‑localized lipid peroxide insult, while hydrophilic ascorbic acid outside the membrane was ineffective [1].No quantitative superiority among the lipophilic esters was reported; they were described as broadly comparable in protective efficacy in this model.

Evidence Dimension	Cytoprotection against LOOH‑induced endothelial cell injury
Target Compound Data	2,6‑O‑Dipalmitoyl ascorbate: apparent protective effect (positive)
Comparator Or Baseline	L‑Ascorbic acid: no protective effect (negative); 6‑O‑Palmitoyl ascorbate: apparent protective effect (positive)
Quantified Difference	Qualitative binary outcome: lipophilic esters protected; hydrophilic ascorbic acid did not protect
Conditions	HUVECs, 24 h pre‑incubation with antioxidant, LOOH challenge; Arch Biochem Biophys 1993

Why This Matters

This evidence positions the diester as functionally interchangeable with the monoester for membrane‑targeted antioxidant protection while being clearly differentiated from—and superior to—unmodified ascorbic acid.Users requiring lipid‑membrane‑localized radical scavenging should therefore select any palmitoyl ester rather than the parent compound, but must consult other differentiation dimensions (enzymatic stability, cytotoxicity, self‑assembly) to distinguish between mono‑ and di‑esters for their specific use case.

• [1] Kaneko T, Kaji K, Matsuo M. Protective effect of lipophilic derivatives of ascorbic acid on lipid peroxide‑induced endothelial injury. Arch Biochem Biophys. 1993;304(1):176‑180. https://doi.org/10.1006/abbi.1993.1336. View Source

Morphology-Tunable Nanoparticle Self-Assembly

L‑Ascorbyl 2,6‑dipalmitate (ASC‑DP) self‑assembles with PEGylated lipids into bilayer‑based nanoparticles whose morphology can be tuned between rod‑like and tube‑like structures by selecting the PEGylated lipid species (DSPE‑PEG yields rods; Chol‑PEG yields tubes) and modulating PEG molecular weight [1].Mean particle sizes ranged from approximately 100 to 160 nm depending on the ASC‑DP:DSPE‑PEG molar ratio (stable below 2:1) [2].In contrast, the monoester ascorbyl 6‑palmitate (ASC‑P) forms conventional vesicles or micelles but does not exhibit this rod‑to‑tube morphological programmability [2].The ASC‑DP/DSPE‑PEG nanoparticles further displayed tumor‑cell‑specific cytotoxicity (no cytotoxicity against normal cells) when used as a drug carrier system [2].

Evidence Dimension	Supramolecular nanoparticle morphology and self‑assembly behavior
Target Compound Data	ASC‑DP: forms rod‑like or tube‑like bilayer nanoparticles (100–160 nm); morphology programmable by PEGylated lipid choice
Comparator Or Baseline	ASC‑P (ascorbyl 6‑palmitate): forms vesicles/emulsions but not programmable rod‑to‑tube morphologies
Quantified Difference	Qualitative: ASC‑DP accesses distinct rod and tube topologies; ASC‑P does not (inference based on distinct self‑assembly described across separate studies)
Conditions	Film hydration method at 60°C with DSPE‑PEG2000 or Chol‑PEG; molar ratio ASC‑DP:PEGylated lipid ≤2:1

Why This Matters

The ability to program nanoparticle morphology (rod vs. tube) is a distinctive engineering handle unavailable with mono‑palmitate derivatives, enabling researchers to tailor carrier geometry for applications where shape governs biodistribution, cellular uptake, or drug release kinetics—a critical differentiator for procurement in advanced drug delivery and nanomedicine development.

• [1] Chen Z, Higashi K, Shidara R, Ueda K, Morita T, Limwikrant W, Yamamoto K, Moribe K. Understanding the rod‑to‑tube transformation of self‑assembled ascorbyl dipalmitate lipid nanoparticles stabilized with PEGylated lipids. Nanoscale. 2023;15(6):2602‑2613. https://doi.org/10.1039/d2nr04987b. View Source
• [2] Moribe K, Limwikrant W, Ueda K, Higashi K, Yamamoto K. Composition‑dependent structural changes and antitumor activity of ASC‑DP/DSPE‑PEG nanoparticles. Eur J Pharm Biopharm. 2017;112:243‑250. https://doi.org/10.1016/j.ejpb.2016.12.005. View Source

Application Scenarios for 2,6‑Di‑O‑palmitoyl‑L‑ascorbic Acid

Lipase-Resistant Topical Antioxidant Formulations

The 2.2‑fold greater resistance of the diester to lipase‑catalyzed hydrolysis relative to ascorbyl 6‑palmitate [1] makes 2,6‑Di‑O‑palmitoyl‑L‑ascorbic acid the preferred ascorbyl ester for leave‑on topical formulations expected to encounter lipase activity from the skin microbiome. Combined with the CIR safety assessment confirming no dermal irritation at 100% concentration [2], this stability advantage directly translates into longer functional antioxidant lifetime in the stratum corneum lipid environment.

α-Tocopherol Nanoemulsion for Oral Delivery

Because 2,6‑Di‑O‑palmitoyl‑L‑ascorbic acid (ADP) was the only ascorbyl‑palmitate derivative capable of forming stable α‑tocopherol nanoemulsions (~170 nm) that remain stable under light stress and in simulated intestinal fluid [3], it is the sole viable choice from this chemical class for constructing GRAS‑compliant, two‑component oral nanoemulsion platforms.The formation of an intestinal protein corona on these ADP‑stabilised nanoemulsions further enhances mucodiffusion, an additional performance attribute documented for the diester system [3].

Morphology-Programmable Nanoparticles for Anticancer Delivery

ASC‑DP is uniquely capable of co‑assembling with PEGylated lipids (DSPE‑PEG or Chol‑PEG) into bilayer nanoparticles whose shape can be tuned from rods to tubes by changing the PEGylated lipid species and PEG chain length [4].These ASC‑DP/DSPE‑PEG nanoparticles exhibited tumor‑cell‑specific cytotoxicity with no toxicity toward normal cells [5], a selectivity profile not achievable with the mono‑palmitate analog ASC‑P, which forms only conventional vesicles.This makes the diester the compound of choice for nanomedicine programs pursuing shape‑dependent tumor targeting.

Non-Cytotoxic Membrane-Targeted Antioxidant Studies

In HUVEC models of lipid peroxide‑induced injury, 2,6‑Di‑O‑palmitoyl‑L‑ascorbic acid provides membrane‑localized antioxidant protection equivalent to other lipophilic ascorbate esters but, crucially, achieves this with substantially lower intrinsic cytotoxicity than the monoester 6‑O‑palmitoyl ascorbate (IC₅₀ >200 µM vs. 12 µM in Ehrlich ascites tumor cells) [6] [7].This combination—effective membrane protection plus low background cytotoxicity—makes the diester the preferred choice for long‑term cell‑based antioxidant studies where off‑target antiproliferative effects of the monoester would confound interpretation.

• [1] Abe H, Tsuru M, Kimura S. Enzymatic Hydrolysis of Fatty Acid Esters of L‑Ascorbic Acid. Eiyogakuzashi (Jpn J Nutr). 1973;31(5):183‑189. https://doi.org/10.5264/eiyogakuzashi.31.183. View Source
• [2] Andersen FA (CIR Expert Panel). Final report on the safety assessment of Ascorbyl Palmitate, Ascorbyl Dipalmitate, Ascorbyl Stearate, Erythorbic Acid, and Sodium Erythorbate. Int J Toxicol. 1999;18(Suppl 3):1‑26. https://doi.org/10.1177/109158189901800303. View Source
• [3] Plaza‑Oliver M, Beloqui A, Santander‑Ortega MJ, et al. The role of the intestinal‑protein corona on the mucodiffusion behaviour of new nanoemulsions stabilised by ascorbyl derivatives. Colloids Surf B Biointerfaces. 2020;186:110740. https://doi.org/10.1016/j.colsurfb.2019.110740. View Source
• [4] Chen Z, Higashi K, Shidara R, et al. Understanding the rod‑to‑tube transformation of self‑assembled ascorbyl dipalmitate lipid nanoparticles stabilized with PEGylated lipids. Nanoscale. 2023;15(6):2602‑2613. https://doi.org/10.1039/d2nr04987b. View Source
• [5] Moribe K, Limwikrant W, Ueda K, Higashi K, Yamamoto K. Composition‑dependent structural changes and antitumor activity of ASC‑DP/DSPE‑PEG nanoparticles. Eur J Pharm Biopharm. 2017;112:243‑250. View Source
• [6] Kaneko T, Kaji K, Matsuo M. Protective effect of lipophilic derivatives of ascorbic acid on lipid peroxide‑induced endothelial injury. Arch Biochem Biophys. 1993;304(1):176‑180. https://doi.org/10.1006/abbi.1993.1336. View Source
• [7] Miwa N, Yamazaki H. Potentiated Susceptibility of Ascites Tumor to Acyl Derivatives of Ascorbate Caused by Balanced Hydrophobicity in the Molecule. Exp Cell Biol. 1986;54(5‑6):245‑249. https://doi.org/10.1159/000163363. View Source